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Compound of Interest

Compound Name: 2-(Difluoromethoxy)phenol

Cat. No.: B1597864 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(Difluoromethoxy)phenol

For professionals in research and drug development, the introduction of novel reagents into a

workflow demands a comprehensive understanding of their safety profiles. 2-
(Difluoromethoxy)phenol (CAS No. 53104-96-4), a fluorinated building block utilized in the

synthesis of bioactive molecules, is one such compound where a thorough grasp of its safety

data is not merely procedural, but fundamental to ensuring laboratory safety and experimental

integrity.[1][2] This guide provides a detailed examination of the safety and handling protocols

for 2-(Difluoromethoxy)phenol, moving beyond a simple recitation of Safety Data Sheet

(SDS) points to offer a deeper, scientifically-grounded perspective for its use in a research

environment.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is the foundation

of its safe management. These properties influence its behavior under various laboratory

conditions and inform appropriate storage and handling procedures.
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Property Value Source

CAS Number 53104-96-4 [3][4]

Molecular Formula C₇H₆F₂O₂ [3][4]

Molecular Weight 160.12 g/mol [3][4]

Appearance Colorless to light yellow liquid [4]

Boiling Point
75-76 °C at 10 Torr; 196.7 °C

at 760 mmHg
[4][5]

Density ~1.30 g/cm³ (Predicted) [4][5]

pKa 8.71 ± 0.30 (Predicted) [4]

Hazard Identification and GHS Classification
2-(Difluoromethoxy)phenol is classified under the Globally Harmonized System (GHS) as a

hazardous substance, necessitating stringent safety precautions.[3] The hazards are rooted in

its chemical structure: the phenol moiety is known for its corrosive and toxic properties, while

the difluoromethoxy group can influence its absorption and metabolic profile.[6][7]

The primary hazards are acute toxicity, severe skin and eye damage, and irritation to the

respiratory system.[3] The signal word "Danger" underscores the severity of these potential

effects.[3]
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GHS Classification
Hazard Class and
Category

Hazard Statement

alt text

alt text

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation (Category 1)

H318: Causes serious eye

damage

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

Specific target organ toxicity,

single exposure (Category 3)

H335: May cause respiratory

irritation

Source: PubChem[3]

The H318 classification—"Causes serious eye damage"—is particularly critical.[3] Phenolic

compounds can rapidly cause protein denaturation and coagulation necrosis, leading to

permanent eye injury and blindness if contact occurs.[6] The anesthetic properties of phenols

can mask the initial pain, delaying response and increasing the severity of the injury.[6][8]

Safe Handling and Personal Protective Equipment
(PPE)
Given the significant hazards, a multi-layered approach to safety, based on the hierarchy of

controls, is mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2774121
https://pubchem.ncbi.nlm.nih.gov/compound/2774121
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/phenol
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/phenol
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for 2-(Difluoromethoxy)phenol

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure risks.

Experimental Protocol: Safe Handling Workflow
Preparation: Before handling, ensure an ANSI-approved safety shower and eyewash station

are immediately accessible and unobstructed.[9][10] Confirm the chemical fume hood is

functioning correctly (check certification date and airflow monitor).

Donning PPE: Wear appropriate PPE as detailed in the table below. Double-gloving may be

advisable for extended procedures.[9]
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Chemical Handling:

Conduct all manipulations, including weighing and transferring, inside a certified chemical

fume hood to mitigate inhalation risk.[9][10]

Use non-sparking tools and ensure equipment is properly grounded to prevent

electrostatic discharge.[5]

Keep containers tightly closed when not in use.[11][12]

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[10]

[11]

Clean the work area within the fume hood to remove any residual contamination.

Doff PPE in the correct order to avoid cross-contamination.
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Control Specification Rationale

Engineering Certified Chemical Fume Hood

Prevents inhalation of harmful

vapors and contains spills.[9]

[10]

Eye/Face
Chemical splash goggles and

face shield

Goggles provide a seal against

splashes; a face shield

protects the entire face from

severe splashes.[9][13]

Mandatory due to H318

(serious eye damage) risk.[3]

Hand
Neoprene or Butyl Rubber

Gloves

Phenols can penetrate

standard nitrile gloves. Thicker,

more resistant materials are

required for adequate

protection.[6][9]

Body

Fully buttoned lab coat;

chemical-resistant apron for

large quantities

Protects skin from accidental

contact.[9][13]

Footwear
Closed-toe, non-permeable

shoes

Protects feet from spills.

Phenol can penetrate leather.

[6]

First Aid and Emergency Response
Immediate and correct first aid is critical to mitigating the toxic and corrosive effects of phenol

exposure. All personnel using this chemical must be trained on these procedures before

beginning work.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://aksci.com/sds/5371EF_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2774121
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/phenol
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://aksci.com/sds/5371EF_SDS.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Occurs

Remove all
contaminated clothing.

Skin

IMMEDIATELY flush eyes
at eyewash station for

at least 20 min.
Eye

Move to fresh air.

Inhalation

Rinse mouth with water.
DO NOT induce vomiting.

Ingestion

IMMEDIATELY flush with
copious water for 15 min.

Apply Polyethylene Glycol (PEG)
if available.

Seek IMMEDIATE
medical attention.

Hold eyelids open.
Do not rub.

Seek IMMEDIATE
medical attention.

If breathing is difficult,
provide oxygen.

Seek IMMEDIATE
medical attention.

Seek IMMEDIATE
medical attention.

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure incidents.

Protocol: Skin Exposure Decontamination
Immediate Action: The primary hazard of phenols is rapid absorption through the skin, which

can lead to systemic toxicity.[6][7] Immediately begin flushing the affected area with copious

amounts of water at an emergency shower for at least 15 minutes.[6][10]
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Remove Clothing: While flushing, remove all contaminated clothing, including leather items

like shoes and belts, to prevent continued contact.[6]

Secondary Decontamination (If available): After the initial water flush, treatment with a low-

molecular-weight polyethylene glycol (PEG 300 or 400) is recommended to complex with the

residual phenol.[8][14] Gently wipe the area with PEG-soaked gauze.

Medical Attention: All phenol skin exposures require immediate professional medical

evaluation.[6][15] Inform medical personnel of the specific chemical involved.

Storage, Stability, and Disposal
Proper storage is crucial to maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly sealed container under an inert atmosphere (nitrogen

or argon).[4] The recommended storage temperature is 2-8°C in a cool, dry, well-ventilated

area.[4][10]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids/bases.

[16][17] Phenols can react violently with such materials.[10]

Disposal: Dispose of waste 2-(Difluoromethoxy)phenol and any contaminated materials as

hazardous chemical waste.[13] All disposal must be conducted in accordance with local,

state, and federal regulations. Do not allow the product to enter drains or waterways.[11]

Conclusion
2-(Difluoromethoxy)phenol is a valuable research tool, but its significant hazards demand

respect and meticulous adherence to safety protocols. For researchers and drug development

professionals, understanding the causality behind these protocols—from the chemical's

inherent reactivity to its toxicological effects—is paramount. By integrating the principles of the

hierarchy of controls, utilizing appropriate PPE, and being thoroughly prepared for emergency

situations, this compound can be handled safely and effectively in a professional laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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